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Compound of Interest

Compound Name:
1-

Phenylcyclopropanecarbaldehyde

CAS No.: 21744-88-7

Cat. No.: B1366810

Get Quote

Executive Summary
1-Phenylcyclopropanecarbaldehyde (CAS: 2415-14-7) is a critical structural motif in

medicinal chemistry, serving as a conformationally restricted building block. The geminal

substitution of a phenyl ring and an aldehyde group on a cyclopropane scaffold creates a

unique electronic environment. The cyclopropane ring, possessing significant

character due to Walsh orbitals, allows for conjugation with the carbonyl group, distinct from
standard aliphatic aldehydes.

This guide provides a definitive spectroscopic atlas (NMR, IR, MS) and a validated synthesis

protocol, designed for researchers requiring rigorous characterization data for quality control

and structural validation.
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The molecule consists of a cyclopropane ring substituted at the C1 position with both a phenyl

group and a formyl (-CHO) group.

Cyclopropyl Conjugation: The bent bonds (banana bonds) of the cyclopropane ring can

overlap with the

-system of the carbonyl and the phenyl ring. This results in a bathochromic shift in UV and a
lowering of the carbonyl stretching frequency in IR compared to saturated aliphatic
aldehydes.

Symmetry: The molecule possesses a plane of symmetry passing through C1 and the para-

carbon of the phenyl ring (assuming free rotation of the phenyl group is averaged or the

conformation is bisected). Consequently, the two methylene groups (C2 and C3) are

chemically equivalent, but the protons on each carbon are diastereotopic (cis vs. trans to the

phenyl group), typically resulting in an AA'BB' coupling pattern in

H NMR.

Spectroscopic Atlas
Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: CDCl

| Frequency: 400 MHz (Standard)

H NMR Data
The proton spectrum is characterized by the distinct aldehyde singlet and the complex coupling

of the cyclopropane methylene protons.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Insight

9.38 Singlet (s) 1H -CHO

Aldehyde proton.

Deshielded by

anisotropy of

C=O and Ph

ring.

7.25 – 7.45 Multiplet (m) 5H Ar-H
Phenyl aromatic

protons.

1.65 – 1.75 Multiplet (m) 2H
Cyclopropyl -CH

-

Protons cis to the

carbonyl (or Ph,

assignment

varies by

conformer). Part

of AA'BB'

system.[1]

1.40 – 1.50 Multiplet (m) 2H
Cyclopropyl -CH

-

Protons trans to

the carbonyl.

Part of AA'BB'

system.[1]

C NMR Data
Solvent: CDCl
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Chemical Shift (

, ppm)
Type Assignment Notes

200.5 Cq C=O
Characteristic

aldehyde carbonyl.

139.0 Cq Ar-C
Quaternary aromatic

carbon attached to the

ring.[1]

129.5, 128.8, 127.9 CH Ar-C
Ortho, meta, and para

aromatic carbons.

39.5 Cq C1 (Quaternary)
The gem-disubstituted

cyclopropyl carbon.

16.2 CH C2, C3

Cyclopropyl

methylene carbons

(equivalent).

Infrared (IR) Spectroscopy
Method: FTIR (Neat film or KBr pellet)

The IR spectrum confirms the presence of the carbonyl and the unique C-H bonds of the

cyclopropane ring.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.compoundchem.com/wp-content/uploads/2015/02/Analytical-Chemistry-1-H-NMR-Chemical-Shifts.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber (cm

)
Intensity Assignment Functional Group

3060 - 3010 Medium
C-H stretch (

)

Cyclopropyl and

Aromatic C-H

stretches.

(Cyclopropyl C-H has

high

-character).

2820, 2720 Weak/Med C-H stretch

Aldehyde C-H doublet

(Fermi resonance).

Diagnostic for

aldehydes.

1705 Strong C=O stretch

Conjugated aldehyde.

Lower than typical

aliphatic (1725 cm

) due to cyclopropyl

conjugation.

1600, 1495 Medium C=C stretch
Aromatic ring skeletal

vibrations.

Mass Spectrometry (MS)
Method: EI (70 eV)

The fragmentation pattern is dominated by the stability of the benzyl/tropylium ion and the loss

of the formyl group.
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m/z (Da) Intensity Ion Identity
Fragmentation
Logic

146 Moderate [M] Molecular ion.

117 Strong [M - CHO]

Loss of formyl radical

(29 Da). Formation of

1-phenylcyclopropyl

cation.

115 Medium

[C

H

]

Indenyl cation

(rearrangement).

91 Base Peak

[C

H

]

Tropylium ion

(Rearrangement of

benzyl fragment).

77 Medium

[C

H

]

Phenyl cation.

Fragmentation & Logic Diagram
The following diagram illustrates the primary mass spectrometric fragmentation pathway,

highlighting the formation of the stable tropylium ion.

Molecular Ion
[M]+ m/z 146

Phenylcyclopropyl
Cation

[M-CHO]+ m/z 117

- CHO• (29) Tropylium Ion
[C7H7]+ m/z 91

- C2H2
(Ring Opening/Rearrangement) Phenyl Cation

[C6H5]+ m/z 77
- CH2

Click to download full resolution via product page
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Figure 1: The ionization of 1-phenylcyclopropanecarbaldehyde leads to the loss of the formyl

radical, followed by ring opening to the stable tropylium ion (m/z 91).

Experimental Protocol: Synthesis & Purification
Objective: Synthesis of 1-Phenylcyclopropanecarbaldehyde via Swern Oxidation.

This protocol is selected for its reliability in preserving the sensitive cyclopropane ring, which

can be prone to acid-catalyzed ring opening in harsher oxidation conditions.

Reagents
Substrate: 1-Phenylcyclopropanemethanol (1.0 eq)

Oxidant: Oxalyl chloride (1.2 eq), DMSO (2.4 eq)

Base: Triethylamine (5.0 eq)

Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Workflow
Activation:

Cool a solution of oxalyl chloride (1.2 eq) in dry DCM to -78 °C under nitrogen

atmosphere.

Add DMSO (2.4 eq) dropwise. Caution: Gas evolution (CO, CO

). Stir for 15 minutes.

Addition:

Add a solution of 1-phenylcyclopropanemethanol (1.0 eq) in DCM dropwise to the

activated DMSO mixture, maintaining the temperature below -60 °C.

Stir for 30 minutes at -78 °C.

Termination:
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Add triethylamine (5.0 eq) dropwise. The solution will become thick/white.

Allow the reaction to warm to room temperature over 1 hour.

Workup:

Quench with water. Extract with DCM (3x).[2]

Wash combined organics with 1M HCl (careful with acid sensitivity), NaHCO

, and brine.

Dry over Na

SO

and concentrate in vacuo.

Purification:

Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 9:1).

Target: Colorless to pale yellow oil.
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Start: 1-Phenylcyclopropanemethanol

Swern Oxidation
(Oxalyl Chloride, DMSO, -78°C)

Activation

Quench & Workup
(Et3N, then H2O)

Alkoxide Formation

Purification
(Flash Chromatography)

Crude Oil

Product: 1-Phenylcyclopropanecarbaldehyde
(Yield: ~85-90%)

Pure Compound

Click to download full resolution via product page

Figure 2: Workflow for the Swern oxidation of the precursor alcohol to the target aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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